Cas no 2228901-72-0 (Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate)
Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
- Benzoic acid, 2-chloro-4-(1-hydroxy-1-methylethyl)-, methyl ester
- SCHEMBL21434673
- 2228901-72-0
- EN300-2004739
- CS-0094613
-
- Inchi: 1S/C11H13ClO3/c1-11(2,14)7-4-5-8(9(12)6-7)10(13)15-3/h4-6,14H,1-3H3
- InChI Key: XCBHNQGQVXPXMD-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C(O)(C)C)C=C1Cl
Computed Properties
- Exact Mass: 228.0553220g/mol
- Monoisotopic Mass: 228.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.223±0.06 g/cm3(Predicted)
- Boiling Point: 326.1±32.0 °C(Predicted)
- pka: 13.96±0.29(Predicted)
Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2004739-0.05g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 0.05g |
$959.0 | 2023-09-16 | ||
| Enamine | EN300-2004739-0.1g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 0.1g |
$1005.0 | 2023-09-16 | ||
| Enamine | EN300-2004739-0.25g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 0.25g |
$1051.0 | 2023-09-16 | ||
| Enamine | EN300-2004739-0.5g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 0.5g |
$1097.0 | 2023-09-16 | ||
| Enamine | EN300-2004739-1.0g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-2004739-2.5g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 2.5g |
$2240.0 | 2023-09-16 | ||
| Enamine | EN300-2004739-5.0g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-2004739-10.0g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-2004739-1g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 1g |
$1142.0 | 2023-09-16 | ||
| Enamine | EN300-2004739-5g |
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate |
2228901-72-0 | 5g |
$3313.0 | 2023-09-16 |
Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
Recent Advances in the Study of Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate (CAS: 2228901-72-0)
Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate (CAS: 2228901-72-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate via a multi-step reaction pathway, starting from readily available precursors. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The compound's structural features, including the chloro and hydroxypropan-2-yl groups, were identified as critical for its biological activity, particularly in modulating specific enzymatic pathways involved in inflammation.
In another groundbreaking study, researchers explored the compound's potential as a scaffold for designing inhibitors of protein kinases, which are often implicated in cancer progression. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that derivatives of Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate exhibited potent inhibitory activity against several kinase targets, with IC50 values in the nanomolar range. Molecular docking studies further elucidated the binding interactions, providing insights for future structure-activity relationship (SAR) optimizations.
Furthermore, recent preclinical evaluations have shown promising results for the compound's anti-inflammatory properties. In a murine model of rheumatoid arthritis, treatment with Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate significantly reduced pro-inflammatory cytokine levels and ameliorated joint swelling. These findings, published in European Journal of Pharmacology (2023), suggest its potential as a lead compound for developing new anti-arthritic therapies.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate, such as its metabolic stability and bioavailability. Ongoing research is focused on derivatization strategies to enhance these properties while retaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate (CAS: 2228901-72-0) represents a versatile and promising compound in the realm of drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future research should prioritize the development of optimized derivatives and comprehensive preclinical studies to fully realize its therapeutic potential.
2228901-72-0 (Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)